Cas no 71222-49-6 (3-Chloropyrazino[2,3-F]quinoxaline)
71222-49-6 structure
Product Name:3-Chloropyrazino[2,3-F]quinoxaline
CAS No:71222-49-6
MF:C10H5ClN4
MW:216.626499891281
CID:2799879
PubChem ID:12528216
Update Time:2025-04-21
3-Chloropyrazino[2,3-F]quinoxaline Chemical and Physical Properties
Names and Identifiers
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- 71222-49-6
- DTXSID10501432
- 3-CHLOROPYRAZINO[2,3-F]QUINOXALINE
- 3-Chloropyrazino[2,3-F]quinoxaline
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- Inchi: 1S/C10H5ClN4/c11-8-5-14-10-7(15-8)2-1-6-9(10)13-4-3-12-6/h1-5H
- InChI Key: ZJIDVLONBRIFBV-UHFFFAOYSA-N
- SMILES: ClC1=CN=C2C(C=CC3C2=NC=CN=3)=N1
Computed Properties
- Exact Mass: 216.0202739Da
- Monoisotopic Mass: 216.0202739Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 51.6Ų
3-Chloropyrazino[2,3-F]quinoxaline Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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